Ethyl 2-iodo-4-phenyl-1,3-thiazole-5-carboxylate

• Molecular Formula: C12H10INO2S
• Molecular Weight: 359.18 g/mol
• IUPAC Name: ethyl 2-iodo-4-phenyl-1,3-thiazole-5-carboxylate
• InChI: InChI=1S/C12H10INO2S/c1-2-16-11(15)10-9(14-12(13)17-10)8-6-4-3-5-7-8/h3-7H,2H2,1H3
• InChI Key: ONNLKBCUWIRMSJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N=C(S1)I)C2=CC=CC=C2

Description

Ethyl 2-iodo-4-phenyl-1,3-thiazole-5-carboxylate is a useful research compound. Its molecular formula is C12H10INO2S and its molecular weight is 359.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Ethyl 2-amino-4-phenyl-1,3-thiazole-5-carboxylate (6.1 g, 25 mmol), prepared according to known procedure (Yamaguchi K. et al. Biorg. Med. Chem. Lett. 1999, 9(7), 957-960), was dissolved in MeCN (240 ml) and treated with CH2I2 (7 ml, 150 mmol) isoamylnitrite (12 ml, 112.5 mmol). The reaction was stirred at room temperature for 1 hour. The solvents were removed under high vacuum and the mixture was submitted to flash chromatography by eluting with light petroleum/ethyl acetate (9:1) to give the title compound as a solid. Yield: 57%.